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Compound of Interest

Compound Name: 2-(Acetoacetyl)phenol

Cat. No.: B092852 Get Quote

For professionals in research and drug development, the safe handling of chemical reagents is

paramount. This guide provides an in-depth, procedural framework for the use of Personal

Protective Equipment (PPE) when working with 2-(Acetoacetyl)phenol. Our focus extends

beyond mere compliance, aiming to instill a deep-seated understanding of why specific

measures are necessary, thereby fostering a proactive safety culture within your laboratory.

Understanding the Hazard: Why 2-
(Acetoacetyl)phenol Demands Respect
2-(Acetoacetyl)phenol (CAS No: 16636-62-7) is a solid organic compound.[1] While it may not

possess the immediate, severe corrosive properties of substances like concentrated acids, its

hazard profile necessitates careful and informed handling. The primary documented hazard is

"Acute Toxicity 4 Oral," meaning it can be harmful if swallowed.[1] The GHS pictogram

associated with this compound is the exclamation mark (GHS07), indicating that it can cause

less serious health effects, such as skin and eye irritation.[1]

However, the structural presence of a phenol group warrants a more cautious approach.

Phenol itself is a highly toxic and corrosive compound that can be rapidly absorbed through the

skin, potentially causing severe burns and systemic toxicity.[2][3][4][5] While 2-
(Acetoacetyl)phenol is a derivative, the phenolic moiety suggests a potential for skin irritation

and absorption, a risk that must be mitigated through appropriate PPE.

Table 1: Chemical and Hazard Identification
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Property Value Source

Chemical Name 2-(Acetoacetyl)phenol [1]

CAS Number 16636-62-7 [1][6]

Molecular Formula C₁₀H₁₀O₃ [1][7]

Physical Form Solid [1]

GHS Pictogram GHS07 (Exclamation Mark) [1]

Hazard Statement H302: Harmful if swallowed [1]

Signal Word Warning [1]

The causality behind our stringent PPE recommendations stems from this "guilt by association"

with the phenol functional group. We must assume the potential for dermal hazards and protect

accordingly until specific toxicological data for this derivative proves otherwise.

The Core Ensemble: Essential PPE for Routine
Handling
For any procedure involving 2-(Acetoacetyl)phenol, from weighing to its use in a reaction, the

following PPE constitutes the non-negotiable minimum.

Hand Protection: The First Line of Defense
Chemical-resistant gloves are mandatory. Given the phenolic structure, materials like neoprene

or vinyl are recommended.[8] Nitrile gloves may also be suitable, but it is crucial to avoid latex,

which offers poor protection against many chemicals.[3]

Expert Insight: Glove selection is critical. Always check the manufacturer's glove

compatibility chart for the specific chemical you are handling. Double-gloving can be a

prudent measure, especially during procedures with a higher risk of splashing or for

extended handling periods.
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Eye and Face Protection: Shielding Against the
Unforeseen
ANSI Z87.1-compliant safety glasses with side shields are the absolute minimum.[3] However,

for any task where splashing is a possibility—such as when dissolving the solid or during

transfers—a face shield worn over safety goggles provides superior protection.[2][3][9]

Causality Link: The eyes are particularly vulnerable to chemical splashes. The acetoacetyl

and phenol groups could cause significant irritation or damage upon contact.[10] A face

shield protects the entire face, not just the eyes, from splashes.

Protective Clothing: A Barrier for the Body
A standard laboratory coat is required at all times.[2] For tasks with a higher potential for spills,

a chemical-resistant apron over the lab coat is advised.[9] Clothing should be long-sleeved,

and closed-toe shoes are mandatory.[2]

Self-Validating System: This layered approach ensures that in the event of a primary barrier

(glove or apron) failure, a secondary layer (skin or personal clothing) is not immediately

exposed.

Operational Plans: From Handling to Disposal
A comprehensive safety plan extends beyond simply wearing PPE. It encompasses the entire

lifecycle of the chemical in the laboratory.

Engineering Controls: The Environment as a Safety Tool
Whenever possible, handle 2-(Acetoacetyl)phenol in a certified chemical fume hood.[2][8]

This is especially critical when working with the solid to prevent the inhalation of fine

particulates and when preparing solutions, which may increase vapor exposure.

Trustworthiness: A fume hood provides a controlled environment that protects the user from

inhaling potentially harmful dust or vapors and contains any accidental spills within a

manageable area.

Step-by-Step Handling Protocol
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Preparation: Before handling, ensure the fume hood is operational and the sash is at the

appropriate height. Don all required PPE: lab coat, safety goggles and/or face shield, and

chemical-resistant gloves.

Weighing: If weighing the solid, do so within the fume hood or in a designated weighing

enclosure to minimize dust dispersal.

Dissolving/Reaction: When adding the solid to a solvent or reaction mixture, do so slowly

and carefully to avoid splashing.

Post-Handling: After handling, wipe down the work area with an appropriate solvent. Remove

gloves using the proper technique to avoid contaminating your skin.

Hand Washing: Always wash your hands thoroughly with soap and water after removing your

gloves, even if you do not suspect contamination.[11]

Spill Response Workflow
Even with the best precautions, spills can occur. A clear, pre-defined plan is essential for a safe

and effective response.

Diagram 1: Spill Response Workflow
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Spill Occurs Assess Spill Size
& Location

Small Spill
(<50 mL, contained)Small

Large Spill
(>50 mL or uncontained)

Large

Don Appropriate PPE.
Absorb with inert material

(e.g., vermiculite)

Alert Colleagues
& Evacuate Area

Contact EHS/
Emergency Response

Collect absorbed material
into a sealed container

Label as Hazardous Waste
for disposal

Decontaminate Spill Area
& Equipment

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Immediately remove contaminated
clothing. Flush skin with copious

amounts of water for 15+ minutes.

Immediately flush eyes with water
at eyewash station for 15+ minutes.

Hold eyelids open.
Move to fresh air immediately. Rinse mouth with water.

Do NOT induce vomiting.

Seek Immediate
Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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